![molecular formula C8H8BrNO B3177903 2-Bromo-6,7-dihydro-1H-indol-4(5H)-one CAS No. 27784-79-8](/img/structure/B3177903.png)
2-Bromo-6,7-dihydro-1H-indol-4(5H)-one
Overview
Description
2-Bromo-6,7-dihydro-1H-indol-4(5H)-one is a useful research compound. Its molecular formula is C8H8BrNO and its molecular weight is 214.06 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 212.97893 g/mol and the complexity rating of the compound is 183. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Crystal Structure and Molecular Interactions
2-Bromo-6,7-dihydro-1H-indol-4(5H)-one is investigated in the context of crystal structure and molecular interactions. For instance, the intermolecular interactions, Hirshfeld surface, and characterization of related indole compounds are studied using spectroscopic and thermal tools, X-ray crystal diffraction, and density functional theory (DFT) analyses. These studies provide insights into the molecular structure and interactions of such compounds (Barakat et al., 2017).
Chemical Synthesis and Modification
Research has been conducted on the efficient synthesis and modification of dihydro-1H-indol-4(5H)-ones, including those modified by bromination. For example, a one-pot, catalyst-free method for synthesizing functionalized dihydro-1H-indol-4(5H)-ones has been reported, highlighting a simple and efficient approach to producing these compounds (Wang & Shi, 2013).
Applications in Organic Chemistry and Materials Science
This compound and related compounds find application in the field of organic chemistry and materials science. This includes the development of novel synthetic routes and the exploration of their properties as precursors or intermediates in various chemical reactions. For instance, their role in the synthesis of complex organic structures and the exploration of their thermal stability and electronic properties are areas of active research (Alizadeh & Bayat, 2015).
Biological Activity Studies
The biological activity of brominated indole derivatives, including their antimicrobial properties, has been a subject of study. Research in this area includes the synthesis of novel compounds and evaluation of their potential as antibacterial agents. This aspect of research underscores the potential of brominated indoles in the development of new therapeutic agents (Mahboobi et al., 2008).
Properties
IUPAC Name |
2-bromo-1,5,6,7-tetrahydroindol-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO/c9-8-4-5-6(10-8)2-1-3-7(5)11/h4,10H,1-3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TTYFVLXVNAATTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=C(N2)Br)C(=O)C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701271194 | |
Record name | 2-Bromo-1,5,6,7-tetrahydro-4H-indol-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701271194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27784-79-8 | |
Record name | 2-Bromo-1,5,6,7-tetrahydro-4H-indol-4-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27784-79-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-1,5,6,7-tetrahydro-4H-indol-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701271194 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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